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Compound of Interest

Compound Name: Cadmium isooctanoate

Cat. No.: B15174993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identifier and safety

data for cadmium isooctanoate. Due to the limited availability of specific toxicological data for

cadmium isooctanoate (CAS Number: 30304-32-6), this report incorporates data from the

structurally similar compound, cadmium octanoate (CAS Number: 2191-10-8), to provide a

relevant safety assessment. All quantitative data is presented in structured tables for clarity,

and a detailed experimental protocol for acute oral toxicity testing is outlined, adhering to

internationally recognized guidelines.

Chemical Identification
Identifier Information

Chemical Name Cadmium Isooctanoate

CAS Number 30304-32-6[1][2][3]

EC Number 250-118-3[4]

Safety and Toxicity Data
Comprehensive safety and toxicity data for cadmium isooctanoate are not readily available in

public databases. Therefore, data for the closely related compound, cadmium octanoate (CAS

2191-10-8), is presented as a surrogate to infer potential hazards.
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Quantitative Toxicity Data for Cadmium Octanoate
Parameter Value Species Route Reference

LD50 (Lethal

Dose, 50%)
300 mg/kg Mouse Oral [5]

LD50 (Lethal

Dose, 50%)
950 mg/kg Rat Oral [5]

LDLo (Lowest

Published Lethal

Dose)

9 mg/kg Rat Intratracheal [5]

General Safety and Hazard Information for Cadmium
Compounds
Cadmium and its compounds are classified as hazardous substances with significant health

risks.

Hazard Category Description

Carcinogenicity

May cause cancer[6]. Classified as a Group 1

carcinogen (carcinogenic to humans) by the

International Agency for Research on Cancer

(IARC)[7].

Germ Cell Mutagenicity May cause genetic defects[6].

Reproductive Toxicity May damage fertility or the unborn child[6].

Specific Target Organ Toxicity (Repeated

Exposure)

Causes damage to organs through prolonged or

repeated exposure[6]. The kidneys are a

primary target organ for cadmium toxicity[7].

Acute Toxicity (Inhalation) Fatal if inhaled[6].

Acute Toxicity (Oral) Toxic if swallowed[6].

Acute Toxicity (Dermal) Harmful in contact with skin[6].
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Exposure Limits for Cadmium Compounds
Organization Limit Notes

OSHA (PEL) TWA 5 µg(Cd)/m³ Permissible Exposure Limit

ACGIH (TLV)
TWA 0.002 mg(Cd)/m³

(respirable dust)

Threshold Limit Value;

Suspected Human Carcinogen

NIOSH (REL) Reduce to lowest feasible level Recommended Exposure Limit

Experimental Protocols
A standardized method for determining the acute oral toxicity (LD50) of a chemical is crucial for

its safety assessment. The following protocol is a generalized representation based on the

OECD Test Guideline 423 (Acute Toxic Class Method).

OECD Test Guideline 423: Acute Toxic Class Method
This method is a stepwise procedure using a small number of animals to classify a substance's

toxicity.

Objective: To determine the acute oral toxicity of a substance.

Principle: A substance is administered orally to a group of animals at one of a series of fixed

doses. The subsequent dosing steps are determined by the observation of mortality or clear

signs of toxicity.

Animal Model: Typically, young adult female rats are used.

Procedure:

Sighting Study: An initial animal is dosed at a level expected to produce some signs of

toxicity without mortality.

Main Study:

Three animals are dosed at the selected starting dose level.

If no mortality occurs, the next dose level is increased.
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If mortality occurs, the next dose level is decreased.

Animals are observed for a period of 14 days for signs of toxicity and mortality.

Dose Levels: Fixed dose levels of 5, 50, 300, and 2000 mg/kg body weight are typically

used.

Observations: Animals are observed for changes in skin and fur, eyes, mucous membranes,

respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity

and behavior.

Visualizations
Logical Workflow for Acute Oral Toxicity Testing (OECD
423)
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Caption: OECD 423 Acute Oral Toxicity Testing Workflow.

Signaling Pathway of Cadmium-Induced Cellular Toxicity
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Caption: Simplified pathway of cadmium-induced oxidative stress and cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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